2-[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetamide

• IUPAC Name: 2-[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetamide
• InChI: InChI=1S/C19H15F3N4OS2/c1-10-6-14(19(20,21)22)13(8-24)17(25-10)28-9-16(27)26-18-12(7-23)11-4-2-3-5-15(11)29-18/h6H,2-5,9H2,1H3,(H,26,27)
• InChI Key: KTKHAKXLKACYFR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=N1)SCC(=O)NC2=C(C3=C(S2)CCCC3)C#N)C#N)C(F)(F)F
• Molecular Formula: C19H15F3N4OS2
• Molecular Weight: 436.5 g/mol

Description

The compound “2-[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyridinyl ring and a benzothiophenyl ring, both bearing cyano groups, linked by a sulfanyl-acetamide group. The pyridinyl ring also carries a trifluoromethyl group.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Given the presence of reactive groups such as the cyano and trifluoromethyl groups, it could potentially undergo a variety of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of cyano and trifluoromethyl groups could affect its polarity, solubility, and reactivity.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Cyanoacetamides are used as precursors for synthesizing a wide range of heterocyclic compounds due to their reactivity and the presence of functional groups that enable various chemical reactions. For example, the synthesis of isoxazole-based heterocycles incorporates sulfamoyl moiety, demonstrating cyanoacetamides' role in creating bioactive heterocycles with potential therapeutic applications (Darwish, Atia, & Farag, 2014).

Antimicrobial and Antifungal Activities

Several studies focus on the antimicrobial and antifungal activities of cyanoacetamide derivatives. These compounds are synthesized and evaluated for their potential in combating microbial and fungal infections. For instance, new thiazolidinone, thiazoline, and thiophene derivatives based on cyanoacetamide showed promising antimicrobial activities, suggesting their use in developing new antimicrobial agents (Gouda, Berghot, Shoeib, & Khalil, 2010).

Antitumor Evaluation

Cyanoacetamide derivatives have been synthesized and evaluated for their antitumor activities. These studies involve the creation of compounds with various heterocyclic rings and assessing their efficacy against different cancer cell lines. The research indicates that some cyanoacetamide derivatives possess significant antiproliferative activities, highlighting their potential in cancer treatment (Shams, Mohareb, Helal, & Mahmoud, 2010).

Insecticidal Activities

Cyanoacetamide derivatives have also been explored for their insecticidal activities. Synthesis of innovative heterocycles incorporating a thiadiazole moiety and evaluating their effects against pests like the cotton leafworm demonstrate the potential of cyanoacetamide derivatives in agricultural applications. This research provides insights into developing new, effective insecticidal agents (Fadda, Salam, Tawfik, Anwar, & Etman, 2017).

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. If it’s a drug or a biologically active compound, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

Without specific data, it’s difficult to comment on the safety and hazards associated with this compound. As with any chemical, appropriate safety measures should be taken when handling it.

Future Directions

The future research directions for this compound would depend on its intended application. If it’s a potential drug, further studies could focus on its pharmacological activity, toxicity, and therapeutic potential.